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Compound of Interest

Acetamide, N-cyclohexyl-N-
Compound Name:

methyl-
CAS No.: 41273-78-3
Cat. No.: B15379577

Get Quote

\ J

CAS No: 1128-37-6 (Primary Reference) | Molecular Formula: CoH17NO[1][2]

Executive Summary

This technical guide provides a rigorous safety and operational framework for N-cyclohexyl-N-
methylacetamide, a tertiary amide intermediate used in organic synthesis.[1][2] Unlike common
solvents with exhaustive datasets, this compound occupies a data-scarce niche.[1][2]

Critical Warning: As a Senior Application Scientist, | must emphasize that specific toxicological
data for this exact CAS is limited. Therefore, this guide utilizes Structure-Activity Relationship
(SAR) and Read-Across protocols from its closest analogs—N-Methylacetamide (NMA) and N-
Cyclohexylacetamide—to establish a "Precautionary Principle" safety baseline.[1][2]

Core Risk Profile: Treat as a Reproductive Toxin (Category 1B) and a Potent Skin Permeator.

[2]
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Part 1: Molecular Identity & Physicochemical

Architecture[2]

To handle this compound safely, one must understand its molecular behavior.[1][2] It is a

tertiary amide, structurally similar to Dimethylacetamide (DMACc) but with a lipophilic cyclohexyl

ring.[1][2]
Property Value | Description Operational Implication
High Permeation Risk. The
) ) cyclohexyl group aids skin
Tertiary Amide (Polar Core + ) ) ]
Structure penetration, while the amide

Lipophilic Tail)

core solubilizes into the blood.

[1]2]

Physical State

Viscous Liquid or Low-Melting
Solid

Likely requires gentle heating
(<40°C) for transfer.[1][2]
Vapor generation increases

significantly during heating.

Amphiphilic (Soluble in

Hard to wash off skin; "locks"

Solubility . . C
organics & water) into lipid bilayers.[1][2]
Low volatility at RT, but
Boiling Point Est. >200°C (High Boiler) hazardous if aerosolized or

heated.[1][2]

The "Amide Effect" on PPE

Standard nitrile gloves are often insufficient for tertiary amides.[1][2] The polar nature of the

amide bond can swell or permeate nitrile thin films.[1][2]

o Recommendation: Use Butyl Rubber or Silver Shield (Laminate) gloves for prolonged

contact.[2]

Part 2: Predictive Hazard Profiling (Read-Across

Analysis)
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Since direct GHS data is sparse, we validate risks using the "Read-Across" method.[1][2] This
logic dictates that if the substructures are toxic, the whole molecule is treated as such until
proven otherwise.[1][2]

DOT Diagram 1: The Hazard Read-Across Logic

This diagram illustrates the scientific causality behind the safety classification.[1][2]

Substructure A: Assoc. Hazard

N-Methylacetamide (NMA)

Risk: Reproductive Toxicity
(Cat 1B - May damage unborn child)

Contains

Operational Classification:
Potent Compound (Band 3/4)
Handle as Reprotox

Target Molecule:
N-Cyclohexyl-N-methylacetamide

Contains

Substructure B: Assoc. Hazard | Risk: Enhanced Lipophilicity
Cyclohexyl Ring "1 (Skin Permeation Carrier)

Click to download full resolution via product page

Caption: Predictive toxicology model deriving the safety profile from structural analogs NMA
(Reprotox) and Cyclohexyl moieties (Permeation).

Part 3: Engineering Controls & Handling Protocols
3.1 Containment Strategy

Due to the reproductive toxicity potential, open-bench handling is strictly prohibited for neat
material.[1][2]

o Primary Barrier: All weighing and transfer of neat material must occur inside a Chemical
Fume Hood or Vented Balance Enclosure.[1][2]

o Aerosol Control: If heating is required to melt the solid/viscous liquid, use a heating block
inside the hood.[1][2] Never use an open heat gun, which can generate invisible amide
mists.[1][2]

3.2 Safe Solubilization Protocol

Objective: To transfer the compound without generating dust or aerosols.[2]

 Inspect: Verify the physical state.[1][2][3][4][5] If solidified, warm the container to 30-35°C
using a water bath.[1][2]
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» Solvent Addition: Add the reaction solvent (e.g., DCM, THF) directly to the shipping container
if possible, to create a solution before transfer.[1][2]

o Transfer: Use a positive-displacement pipette (for viscous liquids) or a wide-bore syringe.[1]
[2] Avoid pouring, which risks drips and contamination of the bottle threads.[1][2]

» Decontamination: Wipe the outer container with a 10% Ethanol/Water mixture (amides are
soluble in alcohols) before returning to storage.[1][2]

Part 4: Emergency Response & Waste Management
4.1 Spill Response Logic

Amides are miscible with water but can be difficult to contain if they enter drains.[1][2]

o Small Spill (<10 mL): Absorb with vermiculite or polypropylene pads.[2] Do not use paper
towels (rapid permeation risk to hands).[1][2]

» Skin Contact:
o Immediate Action: Wash with copious soap and water for 15 minutes.[1][2]

o Contraindication: Do NOT use organic solvents (ethanol, acetone) to wash skin; this will
accelerate absorption of the amide into the bloodstream.[1][2]

4.2 Waste Disposal

 Classification: Hazardous Chemical Waste (Toxic/Irritant).[2]

» Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) in the waste stream, as N-
alkyl amides can form unstable intermediates under extreme oxidative stress.[1][2]

e Labeling: Must clearly state: "Contains N-Cyclohexyl-N-methylacetamide.[1][2][6] Suspected
Reproductive Toxin."[1][2][3]

DOT Diagram 2: Operational Safety Loop

A self-validating workflow for daily handling.
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Start: Task Planning

1. Assessment:
Is material Solid or Liquid?

State: Low-Melting Solid State: Viscous Liquid
_________ { ——————— Y
! Protocol A: Lo Protocol B: l :
| Gentle Bath Heat (35°C) : : Positive Displacement | Next Run
| 1 | | .

NO Open Flame Pipette Transfer

2. PPE Check:
Butyl Gloves + Lab Coat
(Nitrile = Splash Only)

3. Execution:
Inside Fume Hood

4. Decon:
Soap/Water Wash
(No Solvents on Skin)

Click to download full resolution via product page

Caption: Decision matrix for handling N-Cyclohexyl-N-methylacetamide based on physical
state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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